Cas no 869561-95-5 (6-bromo-5-methoxy-2-methyl-1,3-benzoxazole)

• Product Name: 6-bromo-5-methoxy-2-methyl-1,3-benzoxazole
• CAS No: 869561-95-5
• MF: C₉H₈BrNO₂
• MW: 242.069321632385
• CID: 5303794
• Update Time: 2026-03-10

6-bromo-5-methoxy-2-methyl-1,3-benzoxazole Chemical and Physical Properties

Names and Identifiers

• Benzoxazole, 6-bromo-5-methoxy-2-methyl-
• 6-bromo-5-methoxy-2-methyl-1,3-benzoxazole

• Inchi： 1S/C9H8BrNO2/c1-5-11-7-4-8(12-2)6(10)3-9(7)13-5/h3-4H,1-2H3
• InChI Key： KCICPIKGVZBJCJ-UHFFFAOYSA-N
• SMILES： O1C2=CC(Br)=C(OC)C=C2N=C1C

Additional information on 6-bromo-5-methoxy-2-methyl-1,3-benzoxazole

Introduction to 6-bromo-5-methoxy-2-methyl-1,3-benzoxazole (CAS No. 869561-95-5)

6-bromo-5-methoxy-2-methyl-1,3-benzoxazole, identified by its CAS number 869561-95-5, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the benzoxazole family, a class of molecules known for their diverse biological activities and potential applications in drug development. The structural features of 6-bromo-5-methoxy-2-methyl-1,3-benzoxazole, including the presence of bromine, methoxy, and methyl substituents, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for synthetic chemistry and medicinal chemistry investigations.

The benzoxazole core is a prominent scaffold in medicinal chemistry, with numerous derivatives exhibiting antimicrobial, anti-inflammatory, antioxidant, and anticancer properties. The introduction of halogen atoms, such as bromine in 6-bromo-5-methoxy-2-methyl-1,3-benzoxazole, often enhances the electrophilicity of the molecule, facilitating further functionalization and enabling the synthesis of more complex derivatives. This property is particularly useful in cross-coupling reactions, which are widely employed in the construction of biologically active compounds.

In recent years, there has been a growing interest in exploring the pharmacological potential of benzoxazole derivatives. Specifically, 6-bromo-5-methoxy-2-methyl-1,3-benzoxazole has been investigated for its potential role in modulating various biological pathways. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in cancer progression. For instance, research has indicated that benzoxazole derivatives can interfere with tyrosine kinase activity, which is a critical mechanism in many cancers. The bromine substituent in 6-bromo-5-methoxy-2-methyl-1,3-benzoxazole may further enhance its binding affinity to target proteins, making it a promising candidate for further development.

Moreover, the methoxy group in the structure contributes to the compound's solubility and bioavailability, which are essential factors for any potential therapeutic application. The methyl group at the 2-position adds another layer of complexity to the molecule's interactions with biological targets. These structural features collectively contribute to the compound's unique pharmacological profile.

Recent advances in computational chemistry have enabled researchers to predict the binding modes of 6-bromo-5-methoxy-2-methyl-1,3-benzoxazole with various biological targets. Molecular docking studies have revealed that this compound can bind effectively to several protein receptors implicated in cancer and inflammation. These findings provide a rational basis for designing more potent derivatives with improved pharmacological properties.

The synthesis of 6-bromo-5-methoxy-2-methyl-1,3-benzoxazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions on pre-functionalized benzoxazole precursors followed by bromination and methylation steps. The use of palladium-catalyzed cross-coupling reactions has also been explored as a means to introduce additional functional groups into the molecule with high efficiency.

In addition to its potential therapeutic applications, 6-bromo-5-methoxy-2-methyl-1,3-benzoxazole has been studied for its role as an intermediate in the synthesis of more complex heterocyclic compounds. Its versatility as a building block makes it valuable for exploring new chemical entities with tailored biological activities.

The growing body of research on benzoxazole derivatives underscores their significance in modern drug discovery. As our understanding of their structural features and biological interactions continues to expand, compounds like 6-bromo-5-methoxy-2-methyl-1,3-benzoxazole are likely to play an increasingly important role in developing novel therapeutic agents. Future studies may focus on optimizing synthetic routes to improve scalability and exploring novel derivatives with enhanced pharmacological profiles.

Overall,6-bromo-5-methoxy--methyl--1--benzoxazole (CAS No.--869561--95--5) represents a fascinating subject of study with significant potential in pharmaceutical research. Its unique structural features and reported biological activities make it a valuable compound for further investigation and development.